Cas no 4858-30-4 (1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-)

1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)- structure
4858-30-4 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
CAS No:4858-30-4
MF:C12H22N2S3
MW:290.511478900909
CID:334136
PubChem ID:3635873
Update Time:2025-04-19

1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
    • 5-decylsulfanyl-3H-1,3,4-thiadiazole-2-thione
    • SCHEMBL18530868
    • 4858-30-4
    • NSC 12591
    • DTXSID30394525
    • NSC-12591
    • NSC12591
    • Inchi: 1S/C12H22N2S3/c1-2-3-4-5-6-7-8-9-10-16-12-14-13-11(15)17-12/h2-10H2,1H3,(H,13,15)
    • InChI Key: STUOKTRFEREHEI-UHFFFAOYSA-N
    • SMILES: S(C1=NNC(=S)S1)CCCCCCCCCC

Computed Properties

  • Exact Mass: 290.09476
  • Monoisotopic Mass: 290.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 379.3°Cat760mmHg
  • Flash Point: 183.2°C
  • Refractive Index: 1.607
  • PSA: 24.39
  • LogP: 5.43350

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